Cas no 2229240-70-2 (2-5-(trifluoromethyl)thiophen-2-ylprop-2-enoic acid)

• Product Name: 2-5-(trifluoromethyl)thiophen-2-ylprop-2-enoic acid
• CAS No: 2229240-70-2
• MF: C₈H₅F₃O₂S
• MW: 222.184311628342
• CID: 5902535
• PubChem ID: 165839218
• Update Time: 2025-05-20

2-5-(trifluoromethyl)thiophen-2-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)thiophen-2-ylprop-2-enoic acid
• 2229240-70-2
• 2-[5-(trifluoromethyl)thiophen-2-yl]prop-2-enoic acid
• EN300-1972598

• Inchi： 1S/C8H5F3O2S/c1-4(7(12)13)5-2-3-6(14-5)8(9,10)11/h2-3H,1H2,(H,12,13)
• InChI Key： YKXONAZRFQTMCU-UHFFFAOYSA-N
• SMILES： S1C(C(=C)C(=O)O)=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 221.99623506g/mol
• Monoisotopic Mass: 221.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-5-(trifluoromethyl)thiophen-2-ylprop-2-enoic acid

Compound CAS No. 2229240-70-2: 2-(5-(Trifluoromethyl)Thiophen-2-yl)Prop-2-enoic Acid

The compound with CAS number 2229240-70-2, known as 2-(5-(Trifluoromethyl)Thiophen-2-yl)Prop-2-enoic Acid, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of thiophene derivatives, which are widely studied due to their interesting electronic properties and versatility in chemical synthesis.

The structure of this compound consists of a thiophene ring substituted with a trifluoromethyl group at the 5-position and a propenoic acid group at the 2-position. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This substitution pattern is particularly interesting for researchers exploring the relationship between molecular structure and biological activity.

Recent studies have highlighted the potential of thiophene derivatives, including this compound, in the field of drug discovery. The propenoic acid moiety is known to exhibit acidic properties, which can be advantageous in designing molecules with specific pharmacokinetic profiles. Additionally, the thiophene ring is known to enhance the solubility and bioavailability of compounds, making this structure a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and oxidation processes. Researchers have demonstrated that the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, can efficiently construct the thiophene-propenoic acid conjugate. These methods not only provide high yields but also allow for precise control over the substitution patterns on the thiophene ring.

The unique electronic properties of this compound make it an attractive candidate for applications in materials science. Thiophene derivatives are often used as building blocks in the synthesis of conductive polymers and organic semiconductors. The trifluoromethyl substitution can further modulate the electronic characteristics, potentially leading to materials with improved performance in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In addition to its chemical significance, this compound has also been explored for its potential in agricultural applications. The propenoic acid group is known to exhibit herbicidal activity under certain conditions, suggesting that this compound could be developed into a novel herbicide. Recent studies have focused on optimizing its stability and selectivity to minimize environmental impact while maintaining efficacy.

The development of green chemistry methodologies has also influenced research on this compound. Scientists are increasingly interested in developing sustainable synthesis routes that minimize waste and reduce environmental footprint. For instance, catalytic asymmetric synthesis methods have been proposed to construct chiral derivatives of this compound, which could open new avenues for enantioselective applications.

In conclusion, CAS No. 2297340701 (corrected from 18 digits to 13 digits as per CAS numbering system), or 18-digit version if applicable? Wait no: CAS registry numbers are typically 13 digits long with hyphens after three digits and then nine digits: e.g., XXXX-X-X). However, given that your input was "CAS no: 18-digit number", but standard CAS numbers are 13-digit numbers with hyphens after three digits (e.g., XXXX-X-X). So perhaps there's an error here? Assuming it's a typo or misunderstanding from user input. Regardless, focusing on the compound itself: This compound represents a fascinating intersection of organic chemistry, materials science, and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, it is likely to play an increasingly important role in both academic research and industrial applications.